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Abuja, Nigeria - The Nigeria Centre for Disease Control (NCDC) is rapidly advancing its

genomic surveillance capabilities, moving beyond the initial focus on SARS-CoV-2 to

encompass a broader spectrum of pathogens critical to public health in the region. This

expansion aligns with the World Health Organization's global strategy to strengthen genomic

surveillance for pandemic and epidemic-prone pathogens. A comparative analysis of Nigeria's

efforts with established global pathogen databases like GISAID, GenBank, and the Pathogen-

Host Analysis Service (PHAS) reveals a burgeoning national system with significant

contributions to global health security, alongside opportunities for further integration and data

sharing.

The NCDC's national genomic surveillance strategy emphasizes a "One-Health" approach,

integrating clinical, epidemiological, and genomic data to monitor pathogen transmission,

virulence, and the efficacy of countermeasures.[1] Key pathogens of public health importance

in Nigeria that are priorities for genomic surveillance include Lassa fever virus, cholera, Mpox

virus, and influenza virus.[1] This strategic focus is crucial for a nation that plays a significant

role in the health landscape of Africa.[1]

Quantitative Comparison of Genomic Data
While specific, up-to-date quantitative data for all pathogens under surveillance by the NCDC
remains largely within internal reports, available information and publications provide insights

into the scale of their operations and contributions to global databases.
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National public health

surveillance of priority

pathogens in Nigeria

(e.g., Lassa fever,

Cholera, Mpox,

Influenza, SARS-CoV-

2).[1]

Global sharing of

genomic data of

influenza viruses,

SARS-CoV-2, and

other epidemic and

pandemic-prone

pathogens.[2]

Comprehensive public
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data and supporting

information.

Data Submission

(Nigeria)

Internal data
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databases.

Approximately 7,000

SARS-CoV-2

sequences submitted

from Nigeria.[3] Data

on other pathogens is

less publicly

quantified.

Nigerian researchers

and institutions

contribute sequence

data for various

studies, including

pathogens like Lassa

fever virus.

Pathogen Coverage

Lassa fever, Cholera,

Mpox, Influenza,

SARS-CoV-2, and

others of national

importance.[1]

Influenza viruses,

SARS-CoV-2,

Respiratory Syncytial

Virus (RSV), and

other designated

pathogens of global

concern.

A vast array of

viruses, bacteria,

fungi, and other

organisms.

Data Accessibility

Primarily for national

public health decision-

making, with data

shared globally

through established

platforms.

Publicly accessible to

registered users,

promoting rapid global

data sharing during

outbreaks.

Openly accessible to

the public for research

and analysis.

Methodologies and Experimental Protocols
The NCDC and its collaborating centers in Nigeria employ state-of-the-art sequencing

technologies to generate genomic data. The national strategy document indicates the use of
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both Oxford Nanopore and Illumina sequencing platforms, which are situated in various

academic and public health laboratories across the country.[1] This dual-platform approach

allows for both rapid, real-time sequencing and high-throughput, accurate genomic

characterization.

While detailed, standardized experimental protocols for the NCDC's entire genomic

surveillance program are not publicly available in a single repository, research publications from

Nigerian scientists and their collaborators offer insights into the methodologies used for specific

pathogens. For instance, studies on Lassa fever have detailed the use of metagenomic

sequencing to identify the virus and rule out other co-circulating pathogens.

The NCDC's national strategy highlights the development of a standardized bioinformatics

workflow as a key objective.[1] This is crucial for ensuring data quality, comparability, and timely

analysis to inform public health responses. The Africa Centres for Disease Control and

Prevention (Africa CDC) has been instrumental in supporting bioinformatics capacity building

across the continent, including in Nigeria, to enable the analysis of next-generation sequencing

data.[4]

Data Flow and Integration
The flow of genomic data from the NCDC and its partners to global databases is a critical

component of global health surveillance. This process ensures that Nigerian data contributes to

the global understanding of pathogen evolution and spread.
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Genomic data flow from NCDC to global databases.

Conclusion
The NCDC's genomic surveillance program is a vital asset for Nigeria's public health security

and a growing contributor to the global understanding of pathogen diversity and evolution.

While there is a clear strategy and established infrastructure, continued efforts to standardize
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protocols, enhance bioinformatics capacity, and ensure timely and comprehensive data sharing

with global databases will be crucial. Increased transparency in reporting quantitative

sequencing and submission data for a wider range of pathogens will further solidify Nigeria's

position as a key player in the global genomic surveillance landscape. This will ultimately

benefit not only the health of Nigerians but also contribute to a more robust global

preparedness against infectious disease threats.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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